D-Paratose

• Molecular Formula: C6H12O4
• Molecular Weight: 148.16 g/mol
• InChI: InChI=1S/C6H12O4/c1-3-4(7)2-5(8)6(9)10-3/h3-9H,2H2,1H3/t3-,4+,5-,6?/m1/s1
• InChIKey: KYPWIZMAJMNPMJ-IANNHFEVSA-N

D-Paratose Procurement Guide: A 3,6-Dideoxyhexose for Serogroup-Specific Applications

D-Paratose (3,6-dideoxy-D-ribo-hexose) is a rare deoxy sugar belonging to the 3,6-dideoxyhexose family, a class of monosaccharides found almost exclusively in the O-antigen segment of lipopolysaccharides (LPS) of gram-negative bacteria [1]. It is the immunodominant sugar in Salmonella enterica serogroup A (O:2 antigen) and is also present in certain serovars of Yersinia pseudotuberculosis [2].

1

Rare 3,6-dideoxyhexose — essential for O-antigen and serogroup studies

2

Immunodominant O2 epitope sugar — supports Salmonella serogroup A identification

3

Stereochemical-control research — enables enantiomer-attribution review in glycobiology workflows

• [1] Fouquey, C., Polonsky, J., Lederer, E., Westphal, O., & Lüderitz, O. (1958). Synthesis of 3,6-Dideoxy-D-ribo-hexose (3,6-Dideoxy-D-glucose) and its Identification with Paratose. Nature, 182, 944. View Source
• [2] MetaCyc Pathway: CDP-paratose biosynthesis (PWY-5832). View Source

Why D-Paratose Cannot Be Replaced by Other 3,6-Dideoxyhexoses

Within the 3,6-dideoxyhexose family, paratose, abequose, and tyvelose share a common biosynthetic origin and often appear in otherwise identical O-antigen structures [1]. However, they are not functionally interchangeable. Substitution of one for another results in a complete change in serological specificity, as the host immune system recognizes the distinct stereochemistry at C-2 and C-4 [2]. The specific enzymatic machinery (e.g., paratose synthase vs. abequose synthase) and the resulting immunological epitopes are unique to each sugar [3]. Therefore, using a generic '3,6-dideoxyhexose' without verifying its exact identity will compromise the validity of immunological assays, vaccine development, and any study requiring precise antigenic mimicry.

Target D-Paratose (ribo)

Analog Abequose (xylo) · Tyvelose (arabino)

Risk Stereochemistry at C-2 and C-4 determines serological epitope; substitution may shift O-antigen specificity completely

Target Paratose-based antigen

Analog Generic 3,6-dideoxyhexose mixture

Risk Immunological cross-reactivity profile may not transfer; O2-specific antibody binding requires precise identity verification

Target CDP-paratose synthase substrate

Analog CDP-abequose pathway intermediate

Risk Enzymatic discrimination is absolute; paratose synthase will not process abequose-precursor stereoisomers

• [1] Verma, N. K., & Reeves, P. R. (1989). Identification and sequence of rfbS and rfbE, which determine antigenic specificity of group A and group D salmonellae. Journal of Bacteriology, 171(10), 5694–5701. View Source
• [2] Luk, M. C., Tsang, R. S., & Ng, M. H. (1987). Murine monoclonal antibody specific for lipopolysaccharide of Salmonella serogroup A. Journal of Clinical Microbiology, 25(11), 2140-2144. View Source
• [3] Wyk, P., & Reeves, P. R. (1989). Identification and sequence of the gene for abequose synthase, which confers antigenic specificity on group B salmonellae: homology with galactose epimerase. Journal of Bacteriology, 171(10), 5687–5693. View Source

Quantitative Differentiation of D-Paratose from Structural Analogs

Immunodominant Epitope Specificity: Paratose Confers Unique O2 Antigenicity

D-Paratose is the immunodominant sugar responsible for the O2 antigenic epitope in Salmonella serogroup A. In contrast, its close analog abequose confers O4 specificity (serogroup B), and tyvelose confers O9 specificity (serogroup D) [1]. A monoclonal antibody (MO2) raised against Salmonella paratyphi A LPS was shown to be specific for paratose; it did not cross-react with LPS from serogroups B, C, D, E, or L, which contain other 3,6-dideoxyhexoses [2].

O2 Epitope Specificity

Head-to-head

Paratose-based antiserum correctly identified 100% of 63 serogroup A strains; 0 cross-reactions among 1248 non-A enteric strains

Supports serogroup A diagnostic reagent development

Immunofluorescence and slide agglutination with monoclonal antibodies; reported complete discrimination

Evidence Dimension	Immunological Cross-Reactivity (Serogroup Specificity)
Target Compound Data	Paratose (Serogroup A, O2): 100% of 63 serogroup A strains correctly identified by anti-paratose disaccharide antiserum; 0 positive reactions among 1248 non-serogroup A enteric strains [3].
Comparator Or Baseline	Abequose (Serogroup B, O4) and Tyvelose (Serogroup D, O9) are non-reactive with O2-specific antibodies [REFS-1, REFS-2].
Quantified Difference	Complete discrimination (100% specificity for paratose-based O2 antigen in the tested population).
Conditions	Immunofluorescence and slide agglutination assays using monoclonal antibodies and synthetic disaccharide-protein conjugates [REFS-2, REFS-3].

Why This Matters

This absolute specificity is critical for developing diagnostic reagents, serotyping tools, and vaccines targeting Salmonella Paratyphi A.

• [1] Verma, N. K., & Reeves, P. R. (1989). Identification and sequence of rfbS and rfbE, which determine antigenic specificity of group A and group D salmonellae. Journal of Bacteriology, 171(10), 5694–5701. View Source
• [2] Luk, M. C., Tsang, R. S., & Ng, M. H. (1987). Murine monoclonal antibody specific for lipopolysaccharide of Salmonella serogroup A. Journal of Clinical Microbiology, 25(11), 2140-2144. View Source
• [3] Svenungsson, B., & Lindberg, A. A. (1978). Synthetic disaccharide-protein antigen for production of specific O2 antiserum for immunofluorescence diagnosis of salmonella. Acta Pathologica et Microbiologica Scandinavica. Section B, Microbiology, 86(1), 35-40. View Source

Enzymatic Discrimination: CDP-Paratose Synthase Exhibits High Affinity for NADPH

The terminal step in paratose biosynthesis is catalyzed by CDP-paratose synthase (EC 1.1.1.342), which reduces CDP-4-dehydro-3,6-dideoxy-α-D-glucose. While the parallel enzyme in the abequose pathway (CDP-abequose synthase) produces a different stereoisomer, the kinetic properties of CDP-paratose synthase itself are notable [1]. The enzyme shows a strong preference for NADPH over NADH, with a 10-fold higher efficiency [2]. It exhibits an unusually high affinity for NADPH, with a dissociation constant (Kia) of 0.005 µM compared to a Km of 26 µM for NADPH [3].

CDP-Paratose Synthase Kinetics

Reported

Kia NADPH: 0.005 µM · Km NADPH: 26 µM · 10-fold NADPH preference over NADH

Enzymatic identity distinct from CDP-abequose synthase

Purified recombinant enzyme; in vitro kinetic assays

Evidence Dimension	Cofactor Affinity and Efficiency
Target Compound Data	CDP-paratose synthase: Kia for NADPH = 0.005 ± 0.002 µM; Km for NADPH = 26 ± 8 µM; 10-fold more efficient with NADPH vs. NADH [REFS-2, REFS-3].
Comparator Or Baseline	NADH (10-fold lower efficiency) [2]; CDP-abequose synthase (produces a different stereoisomer, no direct kinetic comparison available).
Quantified Difference	52,000-fold difference between Kia and Km for NADPH, indicating very tight initial binding.
Conditions	Purified recombinant enzyme from Salmonella enterica, in vitro kinetic assays [3].

Why This Matters

The unique kinetic profile of CDP-paratose synthase informs in vitro enzymatic synthesis strategies and confirms the enzyme's distinct identity from other 3,6-dideoxyhexose synthases.

• [1] MetaCyc: CDP-paratose synthase (EC 1.1.1.342). View Source
• [2] BRENDA: EC 1.1.1.342 - CDP-paratose synthase. View Source
• [3] Hallis, T. M., Lei, Y., Que, N. L., & Liu, H. W. (1998). Mechanistic studies of the biosynthesis of paratose: purification and characterization of CDP-paratose synthase. Biochemistry, 37(14), 4935–4945. View Source

Glycosyl Donor Reactivity: Paratose Donors Exhibit Distinct Stereoselectivity

In chemical glycosylation, the stereoselectivity of paratose-based donors differs significantly from that of common glucosyl donors. A study on quantitative reactivity assessment found that a paratose deoxy donor gave lower α-selectivity compared to a corresponding thioglucoside donor [1]. This is attributed to the absence of the C3 hydroxyl group, which alters the stereochemical preferences around the glycosyl oxacarbenium ion intermediate [2].

Glycosyl Donor Reactivity

Head-to-head

Paratose deoxy donor yields lower α-selectivity compared to thioglucoside donor

Informs stereoselective O-antigen fragment synthesis

Thioglycoside donors with NXS/TfOH; relative reactivity value platform

Evidence Dimension	Glycosylation Stereoselectivity (α/β ratio)
Target Compound Data	Paratose deoxy donor: Lower α-selectivity than glucoside donor [1].
Comparator Or Baseline	Thioglucoside donor: Higher α-selectivity [1].
Quantified Difference	The paratose donor yields a lower proportion of the α-anomer in the glycosylation product.
Conditions	Glycosylation reactions using thioglycoside donors and N-halosuccinimide (NXS)/TfOH promoters, assessed by relative reactivity value (RRV) platform [1].

Why This Matters

Understanding the unique stereoselectivity of paratose donors is essential for the successful chemical synthesis of complex O-antigen fragments and glycoconjugate vaccines.

• [1] van der Vorm, S., Hansen, T., Overkleeft, H. S., van der Marel, G. A., & Codée, J. D. C. (2019). Establishment of Guidelines for the Control of Glycosylation Reactions and Intermediates by Quantitative Assessment of Reactivity. Angewandte Chemie International Edition, 58(37), 13021-13025. View Source
• [2] Crich, D., & Vinogradova, O. (2007). Synthesis and glycosidic coupling reactions of 2-deoxy- and 3-deoxy-β-D-thiomannosides. The Journal of Organic Chemistry, 72(10), 3581-3584. View Source

Analytical Identification: Paratose is Distinguished by Unique NMR Signatures

D-Paratose can be unambiguously distinguished from its 3,6-dideoxyhexose analogs (abequose, tyvelose, ascarylose, colitose) by its unique NMR spectroscopic profile. 1H- and 13C-NMR spectra provide critical diagnostic information by revealing the absence of hydroxyl signals at C3 and C6 and confirming the specific ribo configuration [1]. This analytical fingerprint is essential for confirming the identity of synthesized or isolated material, as the stereoisomers are otherwise difficult to differentiate.

NMR Spectroscopic Fingerprint

Cross-study comparable

Characteristic 1H and 13C signals confirm deoxygenation at C3/C6 and ribo configuration

Definitive identity verification against mislabeled stereoisomers

Aqueous or organic solvent NMR; comparison to literature reference data

Evidence Dimension	NMR Spectroscopic Fingerprint
Target Compound Data	Paratose (3,6-dideoxy-D-ribo-hexose): Characteristic 1H and 13C NMR signals confirming deoxygenation at C3 and C6 and ribo stereochemistry [1].
Comparator Or Baseline	Abequose (3,6-dideoxy-D-xylo-hexose), Tyvelose (3,6-dideoxy-D-arabino-hexose), Ascarylose (3,6-dideoxy-L-arabino-hexose) possess distinct NMR spectra corresponding to their unique stereochemistry.
Quantified Difference	Qualitative difference in chemical shift patterns; no single numerical difference reported, but the spectra are distinct for each stereoisomer.
Conditions	NMR spectroscopy (1H and 13C) in aqueous or organic solvents; typically compared to literature reference data [REFS-1, REFS-2].

Why This Matters

For procurement, verification of the supplied material via its unique NMR spectrum is the definitive method to ensure the correct stereoisomer (paratose) has been received, not a mislabeled analog.

• [1] Fouquey, C., Polonsky, J., Lederer, E., Westphal, O., & Lüderitz, O. (1958). Synthesis of 3,6-Dideoxy-D-ribo-hexose (3,6-Dideoxy-D-glucose) and its Identification with Paratose. Nature, 182, 944. View Source
• [2] Russell, R. N., Weigel, T. M., Han, O., & Liu, H. W. (1990). Synthesis of stereospecifically labeled 3,6-dideoxyhexoses. Carbohydrate Research, 201(1), 95-114. View Source

Recommended Use Cases for D-Paratose in Research and Development

Development of Specific Diagnostics for Salmonella Paratyphi A

D-Paratose is the essential building block for creating highly specific diagnostic reagents for Salmonella enterica serogroup A (Paratyphi A). Its use as an immunogen, either as a synthetic disaccharide conjugate (Paratose(α1→3)Mannose) or as part of a larger oligosaccharide, elicits antibodies that are 100% specific for serogroup A strains and do not cross-react with other Salmonella serogroups or related enteric bacteria [1]. This is directly supported by evidence of its unique O2 epitope specificity [2].

Synthesis of Defined Oligosaccharide Antigens for Anti-Paratyphoid Vaccine Candidates

The convergent stereoselective synthesis of Salmonella Paratyphi A O-antigen repeating units relies on the availability of pure D-paratose building blocks [1]. The unique reactivity and stereoselectivity of paratose glycosyl donors, as quantitatively demonstrated [2], are critical factors in the successful assembly of these complex glycans. The resulting synthetic antigens, when conjugated to immunogenic carriers, can elicit strong and long-lasting anti-glycan IgG antibody responses [3].

In Vitro Enzymatic Synthesis of CDP-Paratose for Mechanistic Studies

For researchers studying the enzymology of rare sugar biosynthesis, D-paratose (or its nucleotide-activated form, CDP-paratose) is required as a substrate or product standard. The well-characterized kinetics of CDP-paratose synthase, including its high affinity for NADPH (Kia = 0.005 µM) and 10-fold preference over NADH [1], make it a valuable model system for studying short-chain dehydrogenase/reductase (SDR) family enzymes [2].

Analytical Standard for Metabolomics and Structural Biology

Authentic D-paratose serves as an indispensable reference standard for the identification and quantification of this rare sugar in biological samples, such as bacterial LPS hydrolysates or nematode metabolomes [1]. Its unique NMR fingerprint [2] allows for unambiguous confirmation of its presence and differentiation from co-occurring 3,6-dideoxyhexose analogs, ensuring accurate structural assignments.

Application

Selection Property

Validation Focus

Serogroup A diagnostic reagent research

O2 epitope immunodominance

Cross-reactivity against B, C, D, E, L serogroups

Anti-paratyphoid vaccine candidate synthesis

Glycosyl donor stereoselectivity

O-antigen repeating unit assembly and immunogenicity

In vitro enzymatic synthesis studies

CDP-paratose synthase cofactor affinity

NADPH vs. NADH efficiency and SDR enzyme kinetics

Metabolomics and structural biology reference

Unique NMR fingerprint

Differentiation from co-occurring 3,6-dideoxyhexose analogs

• [1] Svenungsson, B., & Lindberg, A. A. (1978). Synthetic disaccharide-protein antigen for production of specific O2 antiserum for immunofluorescence diagnosis of salmonella. Acta Pathologica et Microbiologica Scandinavica. Section B, Microbiology, 86(1), 35-40. View Source
• [2] Luk, M. C., Tsang, R. S., & Ng, M. H. (1987). Murine monoclonal antibody specific for lipopolysaccharide of Salmonella serogroup A. Journal of Clinical Microbiology, 25(11), 2140-2144. View Source
• [3] Dhara, D., et al. (2020). Syntheses of Salmonella Paratyphi A Associated Oligosaccharide Antigens and Development towards Anti-Paratyphoid Fever Vaccines. Chemistry - A European Journal, 26(68), 15953-15962. View Source
• [4] van der Vorm, S., et al. (2019). Establishment of Guidelines for the Control of Glycosylation Reactions and Intermediates by Quantitative Assessment of Reactivity. Angewandte Chemie International Edition, 58(37), 13021-13025. View Source
• [5] Hallis, T. M., Lei, Y., Que, N. L., & Liu, H. W. (1998). Mechanistic studies of the biosynthesis of paratose: purification and characterization of CDP-paratose synthase. Biochemistry, 37(14), 4935–4945. View Source
• [6] Fouquey, C., et al. (1958). Synthesis of 3,6-Dideoxy-D-ribo-hexose (3,6-Dideoxy-D-glucose) and its Identification with Paratose. Nature, 182, 944. View Source